Cas no 148157-34-0 (Interleukin-13 human)

• Product Name: Interleukin-13 human
• CAS No: 148157-34-0
• MDL: MFCD00212209
• CID: 172562
• Update Time: 2025-05-24

Interleukin-13 human Chemical and Physical Properties

Names and Identifiers

• Interleukin 13 (humanclone A10 precursor reduced) (9CI)
• Interleukin-13, Human, Recomb.
• INTERLEUKIN 13 HUMAN RECOMBINANT
• Interleukin-13 (IL-13), Human, recombinant
• IL-13
• ALRH
• BHR1
• P600
• RHIL-13
• HUMAN NC30
• Aids059207
• HUMAN IL-13
• Aids-059207
• IL-13, HUMAN
• INTERLEUKIN 13
• INTERLEUKIN-13, HUMAN
• INTERLEUKIN-13, HUMAN, RECOMBINANT
• HUMAN INTERLEUKIN 13
• Interleukin-13 human

• MDL： MFCD00212209

Experimental Properties

• Color/Form: Lyophilized powder

Interleukin-13 human Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Interleukin-13 human

Interleukin-13 (IL-13) Human: A Comprehensive Overview

Interleukin-13 (IL-13) is a cytokine belonging to the interleukin family, playing a pivotal role in immune regulation and inflammation. With the CAS number 148157-34-0, this human interleukin has garnered significant attention in both basic research and therapeutic development. IL-13 is known for its ability to modulate immune responses, particularly in allergic inflammation and asthma, making it a critical target for understanding and treating inflammatory diseases.

The structure of IL-13 is characterized by its homology to interleukin-4 (IL-4), sharing similar functional domains that contribute to its immunoregulatory functions. Recent studies have elucidated the molecular mechanisms by which IL-13 interacts with its receptor complex, shedding light on its role in signaling pathways that drive immune cell activation. This has been particularly relevant in the context of allergic diseases, where IL-13 has been implicated in the pathogenesis of conditions such as asthma and atopic dermatitis.

One of the most exciting developments in IL-13 research is the identification of novel therapeutic strategies targeting this cytokine. For instance, monoclonal antibodies specific to IL-13, such as tralokinumab, have shown promising results in clinical trials for treating moderate-to-severe asthma. These findings underscore the potential of IL-13-targeted therapies in addressing unmet medical needs in inflammatory disorders.

Moreover, advancements in biotechnology have enabled the production of recombinant human interleukin-13 (IL-13 human) with high purity and bioactivity. This has facilitated extensive research into its functional properties, including its role in promoting eosinophilic inflammation and its interactions with other cytokines within the immune system. Such studies are crucial for developing a comprehensive understanding of IL-13's role in health and disease.

Recent breakthroughs in genomics and proteomics have also provided new insights into the regulation of IL-13 expression. For example, epigenetic modifications and transcriptional regulators have been identified as key players in controlling IL-13 production during immune responses. These discoveries open new avenues for therapeutic interventions aimed at modulating IL-13 activity in a targeted manner.

In conclusion, Interleukin-13 human (CAS No. 148157-34-0) remains a focal point in immunology research due to its profound impact on immune regulation and inflammatory processes. As our understanding of its molecular mechanisms continues to grow, so does the potential for innovative treatments that leverage this cytokine's unique properties. The ongoing exploration of IL-13's functions promises to yield groundbreaking discoveries that will benefit patients suffering from a wide range of inflammatory and allergic conditions.